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Compound of Interest

Compound Name: (R)-lactoyl-CoA

Cat. No.: B1263106

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to understanding and quantifying
intracellular (R)-lactoyl-CoA, a critical metabolite involved in novel post-translational
modifications. The following sections detail the theoretical background, quantitative data, and a
detailed protocol for the measurement of (R)-lactoyl-CoA in biological samples.

Introduction

(R)-lactoyl-CoA is a recently identified endogenous metabolite that serves as the acyl donor
for lysine lactoylation, a post-translational modification (PTM) implicated in the regulation of
gene expression and cellular metabolism.[1][2] The quantification of intracellular lactoyl-CoA is
crucial for understanding its physiological roles and its potential as a therapeutic target in
various diseases. While its existence in mammalian systems was only recently confirmed,
methods for its detection and quantification are now emerging, primarily relying on liquid
chromatography-high resolution mass spectrometry (LC-HRMS).[1][3][4]

Metabolic Context of (R)-Lactoyl-CoA

(R)-lactoyl-CoA is metabolically linked to glycolysis, with lactate being its direct precursor. The
formation of lactoyl-CoA is a critical node connecting metabolic state to epigenetic regulation
through histone lactoylation. Two primary mechanisms have been proposed for lysine
lactoylation: an enzymatic pathway involving lactoyl-CoA and a non-enzymatic pathway
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involving lactoyl-glutathione. In some bacteria, (R)-lactoyl-CoA is an intermediate in the
acrylate pathway for propanoate fermentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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